![molecular formula C19H20F3NO3 B284258 N-[2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl]butanamide](/img/structure/B284258.png)
N-[2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl]butanamide
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Overview
Description
N-[2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl]butanamide, also known as GW501516, is a synthetic drug that is classified as a PPAR-delta agonist. It was initially developed as a potential treatment for metabolic and cardiovascular diseases, but it has also gained popularity in the sports world as a performance-enhancing drug.
Mechanism of Action
N-[2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl]butanamide works by activating PPAR-delta receptors in the body. PPAR-delta is a transcription factor that plays a key role in the regulation of lipid metabolism, glucose homeostasis, and inflammation. Activation of PPAR-delta by this compound leads to increased fatty acid oxidation, improved insulin sensitivity, and decreased inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the expression of genes involved in fatty acid oxidation, improve insulin sensitivity, increase HDL cholesterol levels, and decrease triglyceride levels. It has also been shown to improve exercise endurance in animal models and human trials.
Advantages and Limitations for Lab Experiments
N-[2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl]butanamide has several advantages for lab experiments. It is a potent and selective PPAR-delta agonist, which makes it a useful tool for studying the role of PPAR-delta in lipid metabolism, glucose homeostasis, and inflammation. However, one limitation of this compound is its potential for off-target effects. It has been shown to activate other PPAR isoforms and nuclear receptors at high concentrations, which could complicate data interpretation.
Future Directions
There are several future directions for research on N-[2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl]butanamide. One area of interest is its potential as a treatment for metabolic and cardiovascular diseases. Further studies are needed to determine the safety and efficacy of this compound in human trials. Another area of interest is its potential as a performance-enhancing drug. Further studies are needed to determine the long-term effects of this compound on athletic performance and the potential for abuse in the sports world. Finally, further studies are needed to elucidate the molecular mechanisms underlying the effects of this compound on lipid metabolism, glucose homeostasis, and inflammation.
Synthesis Methods
The synthesis of N-[2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl]butanamide involves several steps. The first step involves the reaction between 2-bromoethyl phenyl ether and sodium hydride to form 2-phenoxyethyl bromide. The second step involves the reaction between 2-phenoxyethyl bromide and 5-(trifluoromethyl)phenylboronic acid in the presence of a palladium catalyst to form 2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl ethanol. The final step involves the reaction between 2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl ethanol and butanoyl chloride in the presence of a base to form this compound.
Scientific Research Applications
N-[2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl]butanamide has been extensively studied for its potential applications in the treatment of metabolic and cardiovascular diseases. It has been shown to improve insulin sensitivity, increase HDL cholesterol levels, and decrease triglyceride levels in animal models. It has also been shown to improve exercise endurance in animal models and human trials.
Properties
Molecular Formula |
C19H20F3NO3 |
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Molecular Weight |
367.4 g/mol |
IUPAC Name |
N-[2-(2-phenoxyethoxy)-5-(trifluoromethyl)phenyl]butanamide |
InChI |
InChI=1S/C19H20F3NO3/c1-2-6-18(24)23-16-13-14(19(20,21)22)9-10-17(16)26-12-11-25-15-7-4-3-5-8-15/h3-5,7-10,13H,2,6,11-12H2,1H3,(H,23,24) |
InChI Key |
TZKFHPCJQPIZQT-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=C(C=CC(=C1)C(F)(F)F)OCCOC2=CC=CC=C2 |
Canonical SMILES |
CCCC(=O)NC1=C(C=CC(=C1)C(F)(F)F)OCCOC2=CC=CC=C2 |
Origin of Product |
United States |
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